4-((1,4,5,6-Tetrahydropyrimidin-2-ylthio)methyl)benzonitrile hydrobromide

• IUPAC Name: 4-(1,4,5,6-tetrahydropyrimidin-2-ylsulfanylmethyl)benzonitrile;hydrobromide
• InChI: InChI=1S/C12H13N3S.BrH/c13-8-10-2-4-11(5-3-10)9-16-12-14-6-1-7-15-12;/h2-5H,1,6-7,9H2,(H,14,15);1H
• InChI Key: QQLWVLYRWVVMOP-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=NC1)SCC2=CC=C(C=C2)C#N.Br
• Molecular Formula: C12H14BrN3S
• Molecular Weight: 312.23 g/mol

Description

The compound contains a 1,4,5,6-tetrahydropyrimidine moiety, which is a partially reduced heterocyclic compound. These compounds are often found to possess interesting pharmacological properties.

Synthesis Analysis

The synthetic routes towards such systems like 1,4,5,6-tetrahydropyrimidines are less developed than their fully aromatic counterparts. Some of the synthetic routes include condensation reactions of diamines with various appropriate counterparts such as carbonyl compounds, imino ethers, amidines or nitriles.

Molecular Structure Analysis

The molecular structure of 1,4,5,6-tetrahydropyrimidines includes a six-membered ring with two nitrogen atoms. The exact structure of “4-((1,4,5,6-Tetrahydropyrimidin-2-ylthio)methyl)benzonitrile hydrobromide” would depend on the specific arrangement and bonding of these atoms.

Chemical Reactions Analysis

The chemical reactions involving 1,4,5,6-tetrahydropyrimidines can include condensation reactions, selective reduction of pyrimidines, ring expansion chemistry of cyclopropanes, aziridines, and azetidines.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,4,5,6-tetrahydropyrimidines would depend on the specific substituents on the ring. For example, 1,4,5,6-Tetrahydropyrimidine has a refractive index of 1.5194, a boiling point of 88-89 °C/1 mmHg, and a density of 1.024 g/mL at 25 °C.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. As a general note, 1,4,5,6-tetrahydropyrimidines are often found to possess interesting pharmacological properties.

Future Directions

The future directions in the research and development of 1,4,5,6-tetrahydropyrimidines could include the development of more efficient synthetic routes, exploration of their pharmacological properties, and their potential applications in medicinal chemistry.